molecular formula C9H6N4O B8583699 3-(5-Oxo-1,5-dihydro-[1,2,4]triazol-4-yl)-benzonitrile

3-(5-Oxo-1,5-dihydro-[1,2,4]triazol-4-yl)-benzonitrile

Cat. No. B8583699
M. Wt: 186.17 g/mol
InChI Key: FGWWTZQEHFZUJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(5-Oxo-1,5-dihydro-[1,2,4]triazol-4-yl)-benzonitrile is a useful research compound. Its molecular formula is C9H6N4O and its molecular weight is 186.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(5-Oxo-1,5-dihydro-[1,2,4]triazol-4-yl)-benzonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(5-Oxo-1,5-dihydro-[1,2,4]triazol-4-yl)-benzonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(5-Oxo-1,5-dihydro-[1,2,4]triazol-4-yl)-benzonitrile

Molecular Formula

C9H6N4O

Molecular Weight

186.17 g/mol

IUPAC Name

3-(5-oxo-1H-1,2,4-triazol-4-yl)benzonitrile

InChI

InChI=1S/C9H6N4O/c10-5-7-2-1-3-8(4-7)13-6-11-12-9(13)14/h1-4,6H,(H,12,14)

InChI Key

FGWWTZQEHFZUJY-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)N2C=NNC2=O)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

g of 3-Aminobenzonitril were dissolved in 20 ml MeOH. 1.8 ml of trimethyl orthoformate, hydrazinecarboxylic acid methyl ester and cat. para-toluenesulfonic acid were added. The reaction mixture was heated to 65° C. for 3 h. The suspension was cooled to rt and 9 ml of NaOMe solution were added and the reaction mixture stirred at rt for 2 h. Water was added and the pH adjusted to 1 using aq. HCl (25%). The resulting suspension was filtered off and dried under vacuum. MS(ISO): 187.2 (MH+)
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
1.8 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
9 mL
Type
reactant
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Seven

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.